Cas no 70051-99-9 (Deoxy-epi-narasin)
Deoxy-epi-narasin structure
Product Name:Deoxy-epi-narasin
CAS No:70051-99-9
MF:C43H72O10
MW:749.02579498291
CID:567440
Update Time:2024-03-01
Deoxy-epi-narasin Chemical and Physical Properties
Names and Identifiers
-
- Salinomycin,20-deoxy-4-methyl-, (4S,17R)-
- 2-[6-[6-[3-(5-ethyl-5-hydroxy-6-methyloxan-2-yl)-3,10,12-trimethyl-4,6,8-trioxadispiro[4.1.5<sup>7</sup>.3<sup>5</sup>]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl]-3,5-dimethyloxan-2-yl]bu
- 1,6,8-Trioxadispiro[4.1.5.3]pentadecane,salinomycin deriv.
- 20-Deoxy-17-epinarasin
- Deoxy-epi-narasin
- 20-Deoxynarasin
- DIUFDFNALWNSNW-UHFFFAOYSA-N
-
- Inchi: 1S/C43H72O10/c1-12-31(35(45)28(8)34(44)29(9)36-24(4)22-25(5)37(50-36)32(13-2)39(46)47)38-26(6)23-27(7)43(51-38)18-15-17-42(53-43)21-20-40(11,52-42)33-16-19-41(48,14-3)30(10)49-33/h15,18,24-34,36-38,44,48H,12-14,16-17,19-23H2,1-11H3,(H,46,47)
- InChI Key: DIUFDFNALWNSNW-UHFFFAOYSA-N
- SMILES: O1C2(CC=CC3(C(C)CC(C)C(C(CC)C(C(C)C(C(C)C4C(C)CC(C)C(C(C(=O)O)CC)O4)O)=O)O3)O2)CCC1(C)C1CCC(CC)(C(C)O1)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 53
- Rotatable Bond Count: 12
- Complexity: 1320
- Topological Polar Surface Area: 141
Deoxy-epi-narasin Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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